N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-[[2-(4-methylphenoxy)acetyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H22N2O3/c1-13(2)20-19(23)15-5-4-6-16(11-15)21-18(22)12-24-17-9-7-14(3)8-10-17/h4-11,13H,12H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: JRBPJSYDRZPPJA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)NC(C)C

Description

N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide, also known as MPAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAA is a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell growth and proliferation. In

Scientific Research Applications

N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has been studied extensively in various scientific fields, including cancer research, neurodegenerative diseases, and infectious diseases. CK2 is overexpressed in many types of cancer, and N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has also been investigated as a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to prevent the formation of protein aggregates. In addition, N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has shown promising results in treating viral infections, such as HIV and hepatitis C.

Mechanism of Action

N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide selectively inhibits the activity of CK2, which is a serine/threonine protein kinase that is involved in various cellular processes, including cell growth and proliferation, DNA damage response, and apoptosis. CK2 is overexpressed in many types of cancer, and its inhibition by N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide leads to the suppression of cancer cell growth and proliferation. N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide also inhibits the formation of protein aggregates, which are implicated in the pathogenesis of neurodegenerative diseases. Furthermore, N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has been shown to inhibit the replication of viruses, such as HIV and hepatitis C, by interfering with the viral life cycle.
Biochemical and Physiological Effects
N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has been shown to have a low toxicity profile in vitro and in vivo. In animal studies, N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide did not cause any significant adverse effects at therapeutic doses. N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has been shown to inhibit cancer cell growth and proliferation, prevent the formation of protein aggregates, and inhibit viral replication. N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has also been shown to have anti-inflammatory effects, which may be beneficial in treating various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide is a selective inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has been shown to have low toxicity and high specificity for CK2, which makes it an attractive candidate for drug development. However, N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has a relatively low yield in the synthesis process, which may limit its availability for large-scale experiments. In addition, N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide may have off-target effects on other proteins, which may complicate the interpretation of experimental results.

Future Directions

N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide has shown promising results in preclinical studies, and further research is needed to evaluate its potential therapeutic applications. Future studies may focus on optimizing the synthesis process to increase the yield of N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide and developing more potent CK2 inhibitors based on the structure of N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide. In addition, further studies are needed to investigate the potential of N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide in treating various diseases, such as cancer, neurodegenerative diseases, and viral infections. Finally, more research is needed to understand the mechanism of action of N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide and its effects on other cellular processes.

Synthesis Methods

The synthesis of N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide involves a series of chemical reactions, starting from 4-methylphenol and isopropylamine. The intermediate product, 4-methylphenoxyacetic acid, is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 3-aminobenzamide to yield N-isopropyl-3-{[(4-methylphenoxy)acetyl]amino}benzamide. The overall yield of the synthesis process is around 30%.